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Compound of Interest

Compound Name: (S)-(+)-Epichlorohydrin

Cat. No.: B123951 Get Quote

An In-depth Technical Guide to the Commercial Availability of (S)-(+)-Epichlorohydrin

For researchers, scientists, and professionals in drug development, sourcing high-quality chiral

building blocks is a critical step in the synthesis of complex molecular targets. (S)-(+)-
Epichlorohydrin (CAS RN: 67843-74-7), a versatile epoxide intermediate, is essential for the

preparation of a wide array of optically active pharmaceuticals. This technical guide provides a

comprehensive overview of its commercial availability, including major suppliers, typical product

specifications, and logistical considerations.

Physicochemical Properties
(S)-(+)-Epichlorohydrin is a colorless to pale yellow liquid. Key physicochemical properties

are summarized below:

Property Value

Molecular Formula C₃H₅ClO

Molecular Weight 92.52 g/mol

Boiling Point 92-93 °C at 360 mmHg[1][2]

Density 1.183 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.438[1][2]

Storage Temperature 2-8°C[3]
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Commercial Suppliers
(S)-(+)-Epichlorohydrin is available from a range of global suppliers, from large chemical

manufacturers to specialized distributors catering to research and development needs. The

following tables provide a non-exhaustive list of suppliers categorized by region.

North America
Supplier Purity

Available
Quantities

Notes

Sigma-Aldrich (Merck) ≥98% 5g, 25g

A leading supplier for

research and

development

quantities.

Thermo Scientific

Chemicals
98+% 25g

Available for online

purchase.[4]

Agex Pharma
Up to 99.9% chiral

purity
Custom

Supplies high chiral

purity products for

pharmaceutical

applications across

major US cities.[5]

Oakwood Chemical - 1g

A valuable epoxide

intermediate for

preparing optically

active

pharmaceuticals.[6]

Amerigo Scientific 98% 5g, 25g -[7]

GJ Chemical High-purity -

Supplier of

epichlorohydrin for

various industrial

uses.[8]

Thomasnet - -

A platform listing

multiple distributors

and manufacturers.[9]
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Europe
Supplier Purity

Available
Quantities

Notes

Sigma-Aldrich (Merck) ≥98% 5g, 25g -

Biosynth -
0.1kg, 0.25kg, 0.5kg,

1kg

Minimum order value

of $250.[3]

Agex Pharma
Up to 99.9% chiral

purity
Custom

Supplies to various

cities in Germany.[10]

CPAchem - 100mg

Certified Reference

Material (CRM)

available.[11]

Plater Group -
200, 220, 1000 litre

and bulk loads

UK-based supplier

and distributor for the

UK, Ireland, and

Europe.[12]

Olin Epoxy - -

Provides a detailed

product stewardship

manual with handling

and safety

information.[13]

Asia
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Supplier Purity
Available
Quantities

Notes

Tokyo Chemical

Industry (TCI)

>98.0% (GC), ≥98.0%

ee
-

Dispatches from

Hyderabad for local

stock and Japan for

other orders.

LookChem ≥98% Grams to Metric Tons

A platform listing

numerous Chinese

manufacturers and

traders with varying

minimum order

quantities.[14]

Simson Pharma

Limited
- -

Provides a Certificate

of Analysis with every

compound.[15]

Agex Pharma
Up to 99.9% chiral

purity
Custom

Supplies to major

cities in South Korea.

[16]

Ruifu Chemical
≥99.5% (GC), e.e

≥99.5%

25kg/Drum,

200kg/Drum

Offers high purity for

commercial

production.[17]

IndiaMART 98% 25 Kg

A platform connecting

buyers with various

Indian suppliers.[18]

Pricing Information
Pricing for (S)-(+)-Epichlorohydrin can vary significantly based on purity, quantity, and

supplier. For small, research-grade quantities, prices can range from approximately

134𝑓𝑜𝑟100𝑔∗ ∗ 𝑡𝑜∗ ∗134for100g∗∗to∗∗

1170.48 for 25g from specialized chemical suppliers.[1] Larger, industrial-scale quantities are
typically subject to quotation and can be significantly lower per unit weight. For instance, some
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suppliers on platforms like LookChem indicate FOB prices ranging from $3.0 to $50.0 per
kilogram, with minimum order quantities of 1 kilogram.[14]

Packaging, Shipping, and Handling
Due to its chemical nature, (S)-(+)-Epichlorohydrin is classified as a dangerous good for

transportation and requires special handling and packaging.

Packaging: It is typically supplied in fluorinated bottles for smaller quantities and in steel

drums (25kg, 200kg) for larger volumes.[17]

Shipping: The compound is shipped under the UN number UN2023, with a hazard class of

6.1 (Toxic) and a subsidiary risk of 3 (Flammable).[3][19][20] It is essential to comply with all

applicable national and international transportation regulations.

Handling and Storage: (S)-(+)-Epichlorohydrin should be stored in a cool, dry, well-

ventilated area away from sources of ignition.[19] The recommended storage temperature is

typically between 2°C and 8°C.[3] It is crucial to handle the chemical in a fume hood using

appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.

[19] For detailed safety information, always refer to the supplier's Safety Data Sheet (SDS).

Experimental Protocols
While this guide focuses on commercial availability, researchers utilizing (S)-(+)-
Epichlorohydrin in their experiments should adhere to established and validated protocols.

The synthesis of various compounds using this chiral building block has been reported in the

scientific literature. For example, it is utilized in the synthesis of macquarimicins,

hydroxyisoxazolidines, and (+)-cis-sylvaticin, a potential antitumor agent.[1] It is also used to

synthesize inhibitors of fatty acid oxidation.[1] When developing experimental protocols, it is

recommended to consult peer-reviewed journals and established chemical synthesis

databases for detailed methodologies.

Visualizing the Supply Chain
The following diagram illustrates a typical workflow for procuring and utilizing (S)-(+)-
Epichlorohydrin in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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